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Introduction
Evenamide (formerly NW-3509) is a novel small molecule that acts as a voltage-gated sodium

channel (VGSC) blocker, which in turn modulates glutamate release.[1] It is under investigation

for the treatment of schizophrenia.[2][3] Preclinical studies in rat models are crucial for

evaluating its efficacy and pharmacokinetic profile. These application notes provide a detailed

protocol for the oral administration of evenamide to rats, based on publicly available data from

preclinical research.

Evenamide has demonstrated efficacy in various rat models of psychosis. It has been shown

to attenuate phencyclidine (PCP)-induced deficits in social interaction and restore ketamine-

induced prepulse inhibition (PPI) deficits.[2][4] These effects are attributed to its ability to

normalize aberrant glutamate transmission without directly interacting with dopaminergic or

serotonergic pathways.[1]

Data Presentation
The following tables summarize the quantitative data from preclinical studies involving the oral

administration of evenamide in rats.

Table 1: Effective Oral Doses of Evenamide in Rat Models
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Rat Model Effect
Effective Dose
Range (p.o.)

Reference

PCP-induced social

interaction deficit

Attenuation of social

deficits
1, 2.5, 5, 10, 20 mg/kg [4]

Ketamine-induced PPI

deficit
Restoration of PPI 1.25, 5, 15 mg/kg [4]

Co-administration with

Aripiprazole

Restoration of

behavioral deficits

0.5 mg/kg (ineffective

dose alone)
[4]

Table 2: Pharmacokinetic Parameters of a High Oral Dose of Evenamide in Rats (from a 28-

day toxicity study)

Parameter Value Dose Sex Reference

Cmax ~60 µg/mL 30 mg/kg/day Combined [4]

AUC ~440 µg·hr/mL 30 mg/kg/day Combined [4]

Experimental Protocols
Protocol 1: Preparation of Evenamide for Oral
Administration
Objective: To prepare a formulation of evenamide suitable for oral gavage in rats.

Materials:

Evenamide powder

Vehicle (e.g., 0.5% w/v carboxymethylcellulose in sterile water)

Mortar and pestle or homogenizer

Magnetic stirrer and stir bar

Analytical balance
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Volumetric flasks and pipettes

Sterile water

Procedure:

Calculate the required amount of evenamide and vehicle: Based on the desired

concentration and the total volume needed for the study. For example, to prepare a 10 mL

solution of 2 mg/mL evenamide, 20 mg of evenamide powder is required.

Weigh the evenamide powder: Accurately weigh the calculated amount of evenamide
powder using an analytical balance.

Prepare the vehicle: Prepare a 0.5% (w/v) solution of carboxymethylcellulose (CMC) in

sterile water. This vehicle is commonly used for oral administration of poorly water-soluble

compounds in rodents. Note: The specific vehicle used in published preclinical studies with

evenamide is not consistently reported. 0.5% CMC is a standard and recommended vehicle

for such compounds.

Triturate the powder (if necessary): If the evenamide powder is clumpy, gently triturate it in a

mortar and pestle to a fine powder.

Suspend the evenamide: Gradually add the evenamide powder to the vehicle while

continuously stirring with a magnetic stirrer. A homogenizer can also be used to ensure a

uniform suspension.

Ensure complete suspension: Continue stirring until a homogenous suspension is achieved.

Visually inspect for any clumps or undissolved particles.

Store the formulation: Store the prepared suspension at 4°C and protect it from light. It is

recommended to prepare the formulation fresh on the day of the experiment. Before each

use, vortex or stir the suspension to ensure homogeneity.

Protocol 2: Oral Administration of Evenamide by Gavage
Objective: To administer a precise dose of evenamide to rats via oral gavage.

Materials:
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Prepared evenamide suspension

Appropriately sized oral gavage needles (e.g., 18-20 gauge, 1.5-2 inches long with a ball tip

for adult rats)

Syringes (1-3 mL)

Rat restraint device (optional)

Personal protective equipment (gloves, lab coat)

Procedure:

Animal Handling and Restraint:

Gently handle the rats to minimize stress.

Securely restrain the rat using either a manual grip or a restraint device. Ensure the

animal is held firmly but without impeding its breathing.

Dose Calculation and Syringe Preparation:

Calculate the volume of the evenamide suspension to be administered based on the rat's

body weight and the desired dose. For example, for a 250g rat and a dose of 5 mg/kg,

with a 2 mg/mL suspension, the volume to administer would be 0.625 mL.

Draw the calculated volume into a syringe fitted with a gavage needle. Ensure there are

no air bubbles in the syringe.

Gavage Procedure:

Gently open the rat's mouth by applying light pressure at the angle of the jaw.

Carefully insert the gavage needle into the esophagus. The needle should pass easily

without resistance. If resistance is felt, withdraw the needle and re-insert. Caution:

Incorrect placement can lead to aspiration into the lungs.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.benchchem.com/product/b1671789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the needle is in the correct position (approximately at the level of the last rib), slowly

depress the syringe plunger to deliver the suspension.

Gently withdraw the needle.

Post-Administration Monitoring:

Return the rat to its cage and monitor for any signs of distress, such as difficulty breathing

or regurgitation.

Record the time of administration and the dose given.

Mandatory Visualization

Figure 1: Proposed Mechanism of Action of Evenamide
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Caption: Proposed Mechanism of Action of Evenamide.
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Figure 2: Experimental Workflow for Oral Administration of Evenamide in Rats
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Caption: Experimental Workflow for Oral Administration of Evenamide in Rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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